![molecular formula C18H17N3 B297126 2,9-dimethyl-5-phenyl-3,5-dihydropyrazolo[1,5-c]quinazoline](/img/structure/B297126.png)
2,9-dimethyl-5-phenyl-3,5-dihydropyrazolo[1,5-c]quinazoline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,9-dimethyl-5-phenyl-3,5-dihydropyrazolo[1,5-c]quinazoline, also known as DPQ, is a heterocyclic compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications. DPQ has been found to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for various laboratory experiments and studies.
Mechanism of Action
The mechanism of action of 2,9-dimethyl-5-phenyl-3,5-dihydropyrazolo[1,5-c]quinazoline is not fully understood, but it is believed to involve the inhibition of DNA topoisomerase II activity. This compound has been found to bind to the enzyme and prevent it from carrying out its normal function, leading to DNA damage and cell death. Additionally, this compound has been found to induce the production of reactive oxygen species, which can also contribute to its antitumor activity.
Biochemical and Physiological Effects:
This compound has been found to exhibit a wide range of biochemical and physiological effects, including antitumor activity, anti-inflammatory activity, and antiviral activity. This compound has been shown to induce apoptosis in cancer cells, inhibit the activity of DNA topoisomerase II, and modulate the expression of various genes involved in cell cycle regulation and apoptosis. Additionally, this compound has been found to inhibit the production of pro-inflammatory cytokines and reduce the severity of inflammation in animal models. This compound has also been shown to exhibit antiviral activity against a variety of viruses, including HIV-1 and herpes simplex virus.
Advantages and Limitations for Lab Experiments
2,9-dimethyl-5-phenyl-3,5-dihydropyrazolo[1,5-c]quinazoline has several advantages for laboratory experiments, including its potent antitumor activity, its ability to inhibit DNA topoisomerase II activity, and its wide range of biochemical and physiological effects. However, this compound also has some limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action.
Future Directions
There are several future directions for research on 2,9-dimethyl-5-phenyl-3,5-dihydropyrazolo[1,5-c]quinazoline, including further studies to elucidate its mechanism of action, the development of more potent and selective this compound analogs, and the evaluation of this compound as a potential therapeutic agent for various diseases. Additionally, this compound may have applications in the development of novel antiviral agents and in the treatment of inflammatory diseases.
Synthesis Methods
2,9-dimethyl-5-phenyl-3,5-dihydropyrazolo[1,5-c]quinazoline can be synthesized using a variety of methods, including the reaction of 3,4-diaminobenzoic acid with 2-methyl-2-butene-1-al and subsequent cyclization. Another method involves the reaction of 2-methyl-3-(phenylamino)acrylonitrile with hydrazine hydrate and subsequent cyclization. Both methods have been successfully used to produce this compound with high yields and purity.
Scientific Research Applications
2,9-dimethyl-5-phenyl-3,5-dihydropyrazolo[1,5-c]quinazoline has been extensively studied for its potential applications in various scientific fields, including medicinal chemistry, pharmacology, and biochemistry. This compound has been found to exhibit potent antitumor activity and has been shown to induce apoptosis in cancer cells. Additionally, this compound has been found to inhibit the activity of DNA topoisomerase II, an enzyme that is essential for DNA replication and cell division.
Properties
Molecular Formula |
C18H17N3 |
---|---|
Molecular Weight |
275.3 g/mol |
IUPAC Name |
2,9-dimethyl-5-phenyl-3,5-dihydropyrazolo[1,5-c]quinazoline |
InChI |
InChI=1S/C18H17N3/c1-12-8-9-16-15(10-12)17-11-13(2)20-21(17)18(19-16)14-6-4-3-5-7-14/h3-11,18,20H,1-2H3 |
InChI Key |
BTLXTTKUZROCMH-UHFFFAOYSA-N |
Isomeric SMILES |
CC1=CC2=C3C=C(NN3C(N=C2C=C1)C4=CC=CC=C4)C |
SMILES |
CC1=CC2=C3C=C(NN3C(N=C2C=C1)C4=CC=CC=C4)C |
Canonical SMILES |
CC1=CC2=C3C=C(NN3C(N=C2C=C1)C4=CC=CC=C4)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.